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Introduction

Tetrakis(1-methoxy-2-propoxy)silane, a member of the tetraalkoxysilane family, is a versatile
chemical intermediate with significant potential in various scientific and industrial applications,
including sol-gel processes, surface modification, and as a crosslinking agent. This technical
guide provides a comprehensive overview of its chemical and physical properties, alongside
detailed experimental protocols and visualizations to support its application in research and

development.

Chemical and Physical Properties

The fundamental properties of Tetrakis(1-methoxy-2-propoxy)silane are summarized below.
These values are critical for handling, storage, and application of the compound.
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Property Value Reference
Chemical Formula C16H3608Si [1112]
Molecular Weight 384.54 g/mol [1][2]

CAS Number 18407-95-9 [1][2]
Appearance Clear Liquid [3]

Density 1.0+ 0.1 g/cm3 [4]

Boiling Point 350.2 £42.0 °C at 760 mmHg [4]

Experimental Protocols

While specific experimental data for Tetrakis(1-methoxy-2-propoxy)silane is not extensively
available in public literature, the following protocols are based on established methods for the
synthesis, purification, and characterization of analogous tetraalkoxysilanes. These methods
can be adapted by skilled researchers for the specific compound.

Synthesis of Tetrakis(1-methoxy-2-propoxy)silane

A common method for the synthesis of tetraalkoxysilanes is the reaction of silicon tetrachloride
with the corresponding alcohol.[5]

Materials:

Silicon tetrachloride (SiCl4)

1-methoxy-2-propanol

Anhydrous toluene (or other inert solvent)

Dry nitrogen or argon gas supply

Reaction flask with a condenser, dropping funnel, and magnetic stirrer

Heating mantle
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e Apparatus for distillation
Procedure:
o Set up the reaction apparatus under a dry, inert atmosphere (nitrogen or argon).

« In the reaction flask, dissolve a stoichiometric excess of 1-methoxy-2-propanol in anhydrous
toluene.

e Cool the solution in an ice bath.

» Slowly add silicon tetrachloride to the cooled alcohol solution via the dropping funnel with
vigorous stirring. The reaction is exothermic and will produce hydrogen chloride (HCI) gas,
which should be safely vented.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
then heat to reflux for several hours to ensure the reaction goes to completion.

e The progress of the reaction can be monitored by checking for the cessation of HCI
evolution.

 After the reaction is complete, the solvent and any excess alcohol are removed by
distillation.

e The crude Tetrakis(1-methoxy-2-propoxy)silane is then purified by fractional distillation
under reduced pressure.

Purification

Purification of the crude product is crucial to remove any residual starting materials,
byproducts, or solvent. Fractional distillation is the primary method. Halide impurities, if present,
can be removed by treating the alkoxysilane with zinc metal or organic zinc compounds.[6]

Procedure for Halide Removal (if necessary):

o Treat the halide-containing Tetrakis(1-methoxy-2-propoxy)silane with an organic zinc
compound (e.g., zinc alcoholate).
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o Heat the mixture, typically at the reflux temperature of the alkoxysilane, for several hours.[6]

o Separate the purified alkoxysilane from the zinc compound by distillation.[6]

Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR spectroscopy is a powerful tool for
confirming the structure of the synthesized compound. While specific spectra for Tetrakis(1-
methoxy-2-propoxy)silane are not readily available, analogous tetraalkoxysilanes exhibit
characteristic signals.

e 1H NMR: Protons on the alkoxy groups will show characteristic chemical shifts and coupling
patterns. The methoxy protons would appear as a singlet, while the propoxy protons would
show more complex splitting.

e 13C NMR: The carbon atoms of the methoxy and propoxy groups will have distinct chemical
shifts.

e 29Sji NMR: A single resonance is expected for the central silicon atom, with a chemical shift
characteristic of a tetraalkoxysilane.

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the functional groups
present in the molecule. Key vibrational bands for a tetraalkoxysilane would include:

e Si-O-C stretching: Strong absorptions in the region of 1080-1110 cm~1.[7]
o C-H stretching: Absorptions in the region of 2850-3000 cm~1.
e C-O stretching: Absorptions around 1100-1200 cm—1.

Signaling Pathways and Experimental Workflows
Sol-Gel Process

Tetrakis(1-methoxy-2-propoxy)silane is a precursor for the sol-gel process, which is used to
create silica-based materials. The process involves hydrolysis and condensation reactions.[8]
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Caption: The sol-gel process involves hydrolysis and condensation of the silane precursor.

General Experimental Workflow for Synthesis and
Purification

The following diagram illustrates a typical workflow for the laboratory-scale synthesis and
purification of a tetraalkoxysilane like Tetrakis(1-methoxy-2-propoxy)silane.
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Caption: A typical laboratory workflow for tetraalkoxysilane synthesis and purification.

Safety Information

Tetrakis(1-methoxy-2-propoxy)silane is a chemical that should be handled with care in a
laboratory setting. It is advisable to consult the Safety Data Sheet (SDS) before use. General
safety precautions include:

e Working in a well-ventilated area or under a fume hood.

o Wearing appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

e Avoiding contact with skin and eyes.
o Keeping the container tightly closed and storing it in a dry, cool, and well-ventilated place.[3]

e The material decomposes slowly in contact with moist air or water, liberating
methoxypropanol.[3]

It may be harmful if swallowed and may cause skin and eye irritation.[3]

Conclusion

Tetrakis(1-methoxy-2-propoxy)silane is a valuable compound with broad applicability in
materials science and chemical synthesis. This guide provides foundational knowledge and
practical protocols to aid researchers in its effective and safe utilization. While specific literature
on this particular silane is limited, the provided information, based on analogous compounds,
offers a solid starting point for further investigation and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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